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Protein Crotonylation in Stem Cell Differentiation

A 2023 study discovered that crotonylation of the glycolytic enzyme GAPDH is a key regulatory

mechanism in human embryonic stem cell (hESC) differentiation [1].

The experimental data and findings from this study are summarized in the table below.

Aspect Experimental Findings on GAPDH Crotonylation

Biological Role Regulates endodermal lineage differentiation and metabolic switch in hESCs
[1].

Effect on Enzyme Decreases GAPDH enzymatic activity [1].

Activity

Downstream Leads to reduced glycolysis [1].

Metabolic

Consequence

Experimental Model GFP-tagged LTR7 primed H9 hESC line and extended pluripotent stem cell
(hEPS) lines [1].
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Aspect Experimental Findings on GAPDH Crotonylation
Key Experimental Introduction of sodium crotonate into culture medium; RNA-seq; targeted
Methods metabolomic analysis; Seahorse metabolic measurement; LC-MS/MS

proteomics; in vitro crotonylation and enzymatic activity assays; knock-down
experiments with shRNA [1].

Key Experimental The diagram below outlines the experimental workflow and logical relationship
Workflow of the findings.

Induced Crotonylation
(Sodium Crotonate)

Increased Protein
Crotonylation in hESCs

:

Identification of Target Proteins
(LC-MS/MS)

:

GAPDH Crotonylation

:

Decreased GAPDH
Enzymatic Activity

:

Reduced Glycolysis

:

hESC Differentiation
into Endodermal Lineage

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://stemcellres.biomedcentral.com/articles/10.1186/s13287-023-03290-y
https://www.smolecule.com/products/s749177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Crotonylation of GAPDH regulates human embryonic stem cell... [stemcellres.biomedcentral.com]

To cite this document: Smolecule. [hexyl crotonate chiral derivatives biological activity]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b749177#hexyl-crotonate-

chiral-derivatives-biological-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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